Cas no 729603-78-5 (Piperazine,1-[(3-methyl-1-phenyl-1H-pyrazol-5-yl)carbonyl]-4-[2-(methylthio)phenyl]-)

• Product Name: Piperazine,1-[(3-methyl-1-phenyl-1H-pyrazol-5-yl)carbonyl]-4-[2-(methylthio)phenyl]-
• CAS No: 729603-78-5
• MF: C₂₂H₂₄N₄OS
• MW: 392.517163276672
• CID: 1758844
• Update Time: 2024-11-27

Piperazine,1-[(3-methyl-1-phenyl-1H-pyrazol-5-yl)carbonyl]-4-[2-(methylthio)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-[(3-methyl-1-phenyl-1H-pyrazol-5-yl)carbonyl]-4-[2-(methylthio)phenyl]-
• Methanone, (3-methyl-1-phenyl-1H-pyrazol-5-yl)[4-[2-(methylthio)phenyl]-1-piperazinyl]-

• Inchi： 1S/C22H24N4OS/c1-17-16-20(26(23-17)18-8-4-3-5-9-18)22(27)25-14-12-24(13-15-25)19-10-6-7-11-21(19)28-2/h3-11,16H,12-15H2,1-2H3
• InChI Key： FKBWYWRUNKXFRV-UHFFFAOYSA-N
• SMILES： C(C1N(C2=CC=CC=C2)N=C(C)C=1)(N1CCN(C2=CC=CC=C2SC)CC1)=O

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 592.4±50.0 °C(Predicted)
• pka: 2.04±0.10(Predicted)